
A Comparative Analysis of the Toxicity and
Environmental Impact of Halogenated Ethanes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-1,2-dichloroethane

Cat. No.: B14446488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles and

environmental fates of various halogenated ethanes, including chlorinated, brominated, and

fluorinated derivatives. The information presented is intended to assist researchers and

professionals in making informed decisions regarding the selection and handling of these

compounds. All quantitative data is summarized in comparative tables, and detailed

methodologies for key toxicological assays are provided.

Comparative Toxicity Data
The following tables summarize acute and aquatic toxicity data for a selection of halogenated

ethanes. It is important to note that direct comparison of toxicity values should be made with

caution due to potential variations in experimental conditions, test species, and protocols.
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Compound Chemical Formula
Oral LD50 (rat,
mg/kg)

Inhalation LC50
(rat, 4h, ppm)

Chlorinated Ethanes

1,1-Dichloroethane C₂H₄Cl₂ 8200[1][2] 16000

1,2-Dichloroethane C₂H₄Cl₂ 670 - 967 1000

1,1,1-Trichloroethane C₂H₃Cl₃ 10300 18000

1,1,2-Trichloroethane C₂H₃Cl₃ 378 - 840[3] 2000

1,1,1,2-

Tetrachloroethane
C₂H₂Cl₄ 660 1000

1,1,2,2-

Tetrachloroethane
C₂H₂Cl₄ 800 900

Pentachloroethane C₂HCl₅ 500 1500

Hexachloroethane C₂Cl₆ 4460 5000

Brominated Ethanes

1,2-Dibromoethane C₂H₄Br₂ 55 - 420 200

Fluorinated Ethanes

1,1-Difluoroethane

(HFC-152a)
C₂H₄F₂ >1500 >400000

1,1,1,2-

Tetrafluoroethane

(HFC-134a)

C₂H₂F₄ Not Available >500000

1,1-Dichloro-1-

fluoroethane (HCFC-

141b)

C₂H₃Cl₂F 5000[4] 62000

Table 2: Aquatic Toxicity of Halogenated Ethanes
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Compound Chemical Formula
Daphnia magna
48h EC50 (mg/L)

Pimephales
promelas 96h LC50
(mg/L)

Chlorinated Ethanes

1,2-Dichloroethane C₂H₄Cl₂ 160 115

1,1,1-Trichloroethane C₂H₃Cl₃ 31 52.8

1,1,2-Trichloroethane C₂H₃Cl₃ 31 40.2

Hexachloroethane C₂Cl₆ 0.84 0.98

Fluorinated Ethanes

1,1-Dichloro-1-

fluoroethane (HCFC-

141b)

C₂H₃Cl₂F 31.2 43.1

Environmental Impact
The environmental impact of halogenated ethanes is largely determined by their atmospheric

lifetime, Ozone Depletion Potential (ODP), and Global Warming Potential (GWP). The

presence of hydrogen atoms in hydrochlorofluorocarbons (HCFCs) and hydrofluorocarbons

(HFCs) makes them more susceptible to degradation in the troposphere, resulting in lower

ODPs compared to fully halogenated chlorofluorocarbons (CFCs)[5][6]. HFCs, lacking chlorine,

have an ODP of zero[5]. However, many of these compounds are potent greenhouse gases.

Table 3: Environmental Impact of Halogenated Ethanes
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Compound
Chemical
Formula

Atmospheric
Lifetime
(years)

Ozone
Depletion
Potential
(ODP)

Global
Warming
Potential
(GWP, 100-
year)

Chlorinated

Ethanes

1,1,1-

Trichloroethane
C₂H₃Cl₃ 5.0 0.12 160

Fluorinated

Ethanes (HCFCs

& HFCs)

1,1-Dichloro-1-

fluoroethane

(HCFC-141b)

C₂H₃Cl₂F 9.4 0.11 - 0.12[4][7] 725 - 800[4][8]

Dichlorotrifluoroe

thane (HCFC-

123)

C₂HF₃Cl₂ 1.3[9]
0.012 - 0.02[10]

[11]
77 - 79[9]

1,1-

Difluoroethane

(HFC-152a)

C₂H₄F₂ 1.4 0[12] 124 - 140[13][14]

1,1,1,2-

Tetrafluoroethan

e (HFC-134a)

C₂H₂F₄ 14 0.01[15]
1300 - 1430[13]

[16]

Brominated

Ethanes (Halons)

1,2-

Dibromotetrafluor

oethane (Halon

2402)

C₂Br₂F₄ 20[10] 6.0[17][18] 1640[10]
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Experimental Protocols
The following are detailed methodologies for key experiments cited in the toxicological

assessment of halogenated ethanes. These protocols are based on internationally recognized

OECD guidelines.

Acute Inhalation Toxicity (OECD 403)
This test determines the health hazards associated with short-term inhalation exposure to a

substance[1][4][13][19].

Test Species: Typically, young adult rats are used.

Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a

dynamic inhalation chamber for a defined period, usually 4 hours[1][19]. At least three

concentrations are tested to determine a concentration-response curve and to estimate the

LC50.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days post-exposure[1][13].

Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal

to 50% of the test animals[1].
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OECD 403: Acute Inhalation Toxicity
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OECD 403 Experimental Workflow

Aquatic Toxicity: Daphnia sp. Acute Immobilisation Test
(OECD 202)
This test assesses the acute toxicity of substances to freshwater invertebrates, typically

Daphnia magna[2][8][15][17].

Test Organism: Young daphnids, less than 24 hours old, are used[8].
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Exposure: Daphnids are exposed to a range of at least five concentrations of the test

substance in a static or semi-static system for 48 hours[8][15][17].

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation[15].

Endpoint: The primary endpoint is the EC50, the concentration of the substance that causes

immobilization in 50% of the daphnids within 48 hours[8].

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11417968/
https://brainly.com/question/45286500
https://ozone.unep.org/sites/default/files/2019-05/HTOC%202014%20Supplementary%20Report2%20-%20Global%20Halon%201211%201301%20and%202402%20Banking.pdf
https://brainly.com/question/45286500
https://pmc.ncbi.nlm.nih.gov/articles/PMC11417968/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14446488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


OECD 202: Daphnia sp. Acute Immobilisation
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OECD 202 Experimental Workflow

Aquatic Toxicity: Fish Acute Toxicity Test (OECD 203)
This test evaluates the acute toxicity of substances to fish[3][9][11][14][20].
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Test Species: Various fish species can be used, with zebrafish (Danio rerio) and rainbow

trout (Oncorhynchus mykiss) being common choices[9][11].

Exposure: Fish are exposed to at least five concentrations of the test substance in a static or

semi-static system for 96 hours[3][9][20].

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours[3][9].

Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal

to 50% of the fish within 96 hours[9][20].

OECD 203: Fish Acute Toxicity
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OECD 203 Experimental Workflow

Metabolic Activation and Toxicity Mechanisms
The toxicity of many halogenated ethanes is linked to their metabolic activation, primarily by

cytochrome P450 enzymes in the liver. This can lead to the formation of reactive intermediates

that can cause cellular damage.

Metabolic Activation of Halogenated Ethanes
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General Metabolic Activation Pathway

Environmental Fate and Transport
The environmental fate of halogenated ethanes is influenced by their physical and chemical

properties. Volatility is a key factor, with many of these compounds partitioning into the

atmosphere. In the environment, they can undergo various degradation processes.
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Environmental Fate of Halogenated Ethanes
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Environmental Compartments and Fate

Summary and Conclusion
This guide highlights the significant variability in the toxicity and environmental impact of

halogenated ethanes. Generally, an increase in halogenation, particularly with chlorine and

bromine, tends to increase toxicity. The position of the halogen atoms on the ethane backbone

can also dramatically influence toxicity.

From an environmental perspective, the presence of hydrogen atoms in HCFCs and HFCs

significantly reduces their ozone-depleting potential compared to older, fully halogenated

compounds. However, many of these newer-generation compounds still possess high global

warming potentials, posing a different set of environmental challenges.

The provided data and experimental protocols offer a foundation for researchers to compare

and select appropriate halogenated ethanes for their specific applications while considering

both toxicological risks and environmental consequences. Continuous research and

development of alternatives with improved safety and environmental profiles remain a critical

endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://academic.oup.com/toxsci/article/60/2/363/1644083
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14446488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14446488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

